Cas no 78056-67-4 (2-(1-Benzylpiperidin-4-yl)acetonitrile)

2-(1-Benzylpiperidin-4-yl)acetonitrile structure

78056-67-4 structure

Product Name:2-(1-Benzylpiperidin-4-yl)acetonitrile

CAS No:78056-67-4

Molecular Formula:C₁₄H₁₈N₂

Molecular Weight:214.30612

MDL:MFCD00010108

CID:567269

PubChem ID:562499

2-(1-Benzylpiperidin-4-yl)acetonitrile Properties

Names and Identifiers

- 4-Piperidineacetonitrile,1-(phenylmethyl)-
- (1-BENZYLPIPERIDIN-4-YL)ACETONITRILE
- 1-benzylpiperidine-4-acetonitrile
- 2-(1-BENZYL-4-PIPERIDYL)ACETONITRILE
- 2-(1-benzylpiperidin-4-yl)acetonitrile
- 1-(phenylmethyl)-4-piperidineacetonitrile
- DTXSID50999298
- (1-Benzyl-4-piperidinyl)acetonitrile #
- 1-Benzyl-4-piperidineacetonitrile
- 4-Piperidineacetonitrile, 1-(phenylmethyl)-
- 78056-67-4
- EINECS 278-822-6
- CS-W001644
- SB44068
- NS00059933
- SCHEMBL2407205
- A914331
- J-505314
- AKOS000268975
- KF-0239
- MFCD00010108
- STL191123
- DB-363859
- DB-009933
- A10004
- +Expand
- MDL： MFCD00010108
- InChIKey： ZKOHFVJCKMHYSL-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H18N2/c15-9-6-13-7-10-16(11-8-13)12-14-4-2-1-3-5-14/h1-5,13H,6-8,10-12H2
- SMILES： C1=CC=C(C=C1)CN2CCC(CC#N)CC2

Computed Properties

Exact Mass: 214.14714
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 214.146999
Heavy Atom Count: 16
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 27

Experimental Properties

PSA: 27.03
Refractive Index: 1.541
Boiling Point: 348.9°C at 760 mmHg
Flash Point: 147.4°C
Density: 1.036

2-(1-Benzylpiperidin-4-yl)acetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008O7L-250mg	4-Piperidineacetonitrile,1-(phenylmethyl)-	78056-67-4	95%	250mg	$158.00	2024-04-21
A2B Chem LLC	AE03825-250mg	2-(1-Benzylpiperidin-4-yl)acetonitrile	78056-67-4	95%	250mg	$135.00	2024-04-19
abcr	AB338553-500 mg	2-(1-Benzylpiperidin-4-yl)acetonitrile, 95%; .	78056-67-4	95%	500mg	€215.40	2023-04-26
Alichem	A129000087-250mg	(1-Benzylpiperidin-4-yl)acetonitrile	78056-67-4	95%	250mg	$748.00	2023-09-01
Ambeed	A315546-25g	2-(1-Benzyl-4-piperidyl)acetonitrile	78056-67-4	98+%	25g	$709.0
Apollo Scientific	OR310033-500mg	2-(1-Benzylpiperidin-4-yl)acetonitrile	78056-67-4		500mg	£186.00	2023-09-02
Chemenu	CM295605-5g	2-(1-Benzyl-4-piperidyl)acetonitrile	78056-67-4	95%	5g	$542
Cooke Chemical	BD3151148-250mg	2-(1-Benzyl-4-piperidyl)acetonitrile	78056-67-4	98+%	250mg	RMB 204.00	2023-09-07
eNovation Chemicals LLC	Y1236012-1g	4-Piperidineacetonitrile,1-(phenylmethyl)-	78056-67-4	í\|95%	1g	$210
Key Organics Ltd	KF-0239-1MG	2-(1-benzylpiperidin-4-yl)acetonitrile	78056-67-4	>95%	1mg	£37.00	2023-09-09

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10. Formation and growth of sub-3 nm particles in megacities: impact of background aerosols

Chenjuan Deng,Runlong Cai,Jun Zheng,Jingkun Jiang Faraday Discuss., 2021,226, 348-363

78056-67-4 (2-(1-Benzylpiperidin-4-yl)acetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:78056-67-4)2-(1-Benzylpiperidin-4-yl)acetonitrile

Purity:99%

Quantity:25g

Price($):638.0